Cas no 2169263-19-6 (2-(3-formamido-4-methyloxolan-3-yl)acetic acid)

• Product Name: 2-(3-formamido-4-methyloxolan-3-yl)acetic acid
• CAS No: 2169263-19-6
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5937120
• PubChem ID: 165843006
• Update Time: 2025-11-01

2-(3-formamido-4-methyloxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-formamido-4-methyloxolan-3-yl)acetic acid
• 2169263-19-6
• EN300-1287185

• Inchi： 1S/C8H13NO4/c1-6-3-13-4-8(6,9-5-10)2-7(11)12/h5-6H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： MALRDGNOHWNZKE-UHFFFAOYSA-N
• SMILES： O1CC(C)C(CC(=O)O)(C1)NC=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-formamido-4-methyloxolan-3-yl)acetic acid

Introduction to 2-(3-formamido-4-methyloxolan-3-yl)acetic acid (CAS No. 2169263-19-6)

2-(3-formamido-4-methyloxolan-3-yl)acetic acid, identified by the chemical compound code CAS No. 2169263-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework comprising an acetic acid moiety linked to a tetrahydrofuran ring substituted with an amide group, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular biology applications.

The structural composition of 2-(3-formamido-4-methyloxolan-3-yl)acetic acid is characterized by its chiral center and the presence of both polar and non-polar functional groups. The tetrahydrofuran (THF) ring, specifically substituted at the 4-position with a methyl group and at the 3-position with an amide functionality, contributes to its solubility and reactivity in aqueous environments. This structural motif is particularly noteworthy as it mimics natural biomolecules, such as amino acids and nucleoside analogs, which are fundamental in biological processes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of 2-(3-formamido-4-methyloxolan-3-yl)acetic acid with high precision. Molecular dynamics simulations indicate that this compound exhibits favorable solubility parameters and binding affinity for various biological targets. These simulations have been instrumental in guiding experimental design, allowing for more efficient screening of potential drug candidates.

In the realm of medicinal chemistry, the amide group in 2-(3-formamido-4-methyloxolan-3-yl)acetic acid serves as a versatile pharmacophore. Amide linkages are widely recognized for their ability to enhance drug stability and bioavailability, making them indispensable in the development of novel therapeutics. The incorporation of this moiety into 2-(3-formamido-4-methyloxolan-3-yl)acetic acid not only improves its metabolic profile but also opens up possibilities for further derivatization, enabling the creation of structurally diverse analogs with tailored biological activities.

One of the most compelling aspects of 2-(3-formamido-4-methyloxolan-3-yl)acetic acid is its potential application in the development of enzyme inhibitors. The unique combination of functional groups within its structure allows it to interact with enzymes through multiple binding sites, potentially leading to high-affinity inhibition. This property is particularly relevant in the treatment of metabolic disorders and inflammatory diseases, where enzyme regulation plays a critical role. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against key enzymes involved in these pathways.

The synthesis of 2-(3-formamido-4-methyloxolan-3-yl)acetic acid represents another area of active research. Traditional synthetic routes have been optimized to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Advances in green chemistry principles have also been integrated into these synthetic strategies, minimizing waste and reducing environmental impact. Such sustainable approaches are becoming increasingly important as the pharmaceutical industry seeks to balance innovation with environmental responsibility.

Moreover, the tetrahydrofuran ring in 2-(3-formamido-4-methyloxolan-3-yl)acetic acid offers unique opportunities for conformational flexibility, which can be exploited to modulate drug-receptor interactions. This flexibility allows the compound to adopt multiple binding orientations, potentially enhancing its efficacy by optimizing interactions with biological targets. Such conformational adaptability is a key factor in designing molecules that can effectively penetrate biological membranes and reach their intended sites of action.

Recent clinical trials have begun to explore the therapeutic potential of compounds structurally related to 2-(3-formamido-4-methyloxolan-3-yl)acetic acid. While these trials are still in early stages, preliminary results are promising, indicating that this class of molecules may offer novel treatment options for a variety of diseases. The ability to fine-tune the structural properties of these compounds through rational design allows researchers to tailor their pharmacological profiles to specific therapeutic needs.

The role of computational tools in understanding the behavior of 2-(3-formamido-4-methyloxolan-3-yl)acetic acid cannot be overstated. High-performance computing has enabled detailed analysis of its interactions with biological targets at an atomic level, providing insights that would be otherwise difficult or impossible to obtain experimentally. These computational studies are complemented by experimental validation, creating a synergistic approach that accelerates the discovery process.

In conclusion, 2-(3-formamido-4-methyloxolan-3-yl)acetic acid (CAS No. 2169263-19-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.